Cas no 1956376-50-3 (4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride)

4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride is a specialized organic compound featuring a spirocyclic structure, which imparts unique steric and electronic properties. The presence of both an azaspiro framework and a hydroxymethyl group enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound is particularly valuable in the development of bioactive molecules, where its rigid spirocyclic core can influence conformational control and binding affinity. Its well-defined structure and high purity make it suitable for research applications requiring precise molecular scaffolds.

4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride structure

1956376-50-3 structure

Product Name:4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride

CAS No:1956376-50-3

MF:C₇H₁₄ClNO

MW:163.645161151886

CID:5742986

PubChem ID:71743886

Update Time:2025-10-31

4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride
- 4-AZASPIRO[2.4]HEPTAN-6-YLMETHANOL HCL
- 1956376-50-3
- Inchi： 1S/C7H13NO.ClH/c9-5-6-3-7(1-2-7)8-4-6;/h6,8-9H,1-5H2;1H
- InChI Key： ORINXONIWCZIJU-UHFFFAOYSA-N
- SMILES： Cl.OCC1CNC2(C1)CC2

Computed Properties

Exact Mass: 163.0763918g/mol
Monoisotopic Mass: 163.0763918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3Å²

4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM212918-250mg	4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride	1956376-50-3	97%	250mg	$1122	2021-08-04
Chemenu	CM212918-1g	4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride	1956376-50-3	97%	1g	$***	2023-03-30

4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride Related Literature

1. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Additional information on 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride

4-Azaspiro[2.4]heptan-6-ylmethanol Hydrochloride: A Comprehensive Overview

The compound with CAS No 1956376-50-3, known as 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 4 of the spiro system.

Spiro compounds have been extensively studied due to their unique structural properties and potential applications in drug design. The spiro[2.4]heptane framework of this compound provides a rigid structure that can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of spirocyclic systems in modulating the bioavailability and efficacy of pharmaceutical agents.

The hydrochloride salt form of 4-Azaspiro[2.4]heptan-6-ylmethanol is particularly significant because it enhances the compound's solubility in aqueous media, making it more amenable for formulation into various drug delivery systems. This property is crucial for optimizing therapeutic outcomes, especially in cases where oral bioavailability is a limiting factor.

From a synthetic standpoint, the preparation of 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride involves a multi-step process that typically includes ring-forming reactions and subsequent functional group transformations. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is essential for studying its stereochemical effects on biological systems.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential modulator of various cellular pathways. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in inflammatory processes, suggesting its potential utility in treating conditions such as arthritis and other inflammatory disorders.

Moreover, the spirocyclic structure of this compound has been implicated in its ability to act as a scaffold for further chemical modifications. This versatility makes it an attractive candidate for combinatorial chemistry approaches aimed at discovering novel therapeutic agents.

It is also worth noting that the hydrochloride salt form of this compound exhibits favorable stability under physiological conditions, which is a critical factor for its potential use in vivo. Studies have shown that it maintains its integrity under simulated gastrointestinal conditions, which is essential for oral administration.

In conclusion, 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride represents a compelling example of how structural complexity can be harnessed to develop innovative pharmaceutical agents. With ongoing research into its pharmacokinetics, safety profile, and therapeutic applications, this compound holds significant potential for advancing medical science.